Cas no 2361643-65-2 (Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one)
Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one Chemical and Physical Properties
Names and Identifiers
-
- Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one
-
- Inchi: 1S/C8H14N2O/c1-5-2-3-9-7-6(5)4-10-8(7)11/h5-7,9H,2-4H2,1H3,(H,10,11)
- InChI Key: CDQYHMRHMXOXPD-UHFFFAOYSA-N
- SMILES: C12C(=O)NCC1C(C)CCN2
Experimental Properties
- Density: 1.033±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 335.4±25.0 °C(Predicted)
- pka: 15.90±0.40(Predicted)
Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6739879-0.05g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 0.05g |
$315.0 | 2025-03-13 | |
| Enamine | EN300-6739879-0.1g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 0.1g |
$470.0 | 2025-03-13 | |
| Enamine | EN300-6739879-0.25g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 0.25g |
$672.0 | 2025-03-13 | |
| Enamine | EN300-6739879-0.5g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 0.5g |
$1058.0 | 2025-03-13 | |
| Enamine | EN300-6739879-1.0g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 1.0g |
$1357.0 | 2025-03-13 | |
| Enamine | EN300-6739879-2.5g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 2.5g |
$2660.0 | 2025-03-13 | |
| Enamine | EN300-6739879-5.0g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 5.0g |
$3935.0 | 2025-03-13 | |
| Enamine | EN300-6739879-10.0g |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one |
2361643-65-2 | 95.0% | 10.0g |
$5837.0 | 2025-03-13 | |
| Aaron | AR027YZ8-50mg |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one, Mixture of diastereomers |
2361643-65-2 | 95% | 50mg |
$459.00 | 2025-02-15 | |
| Aaron | AR027YZ8-100mg |
4-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-7-one, Mixture of diastereomers |
2361643-65-2 | 95% | 100mg |
$672.00 | 2025-02-15 |
Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one
Compound Introduction: Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one (CAS No. 2361643-65-2)
Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one, identified by the CAS number 2361643-65-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of octahydro-pyrrolopyridines, a scaffold that has been extensively explored for its potential biological activities. The presence of a methyl group at the 4-position and a carbonyl group at the 7-position introduces unique electronic and steric properties, making it a promising candidate for further investigation.
The molecular structure of Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one features a fused ring system consisting of a pyrrole ring and a pyridine ring, connected in a [3,4-b] configuration. This arrangement contributes to the compound's rigid framework, which is often conducive to binding interactions with biological targets. The compound's stereochemistry, particularly the configuration around the nitrogen atoms and the substituents attached to the fused rings, plays a crucial role in determining its pharmacological profile.
In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, pain, and neurological disorders.
One of the most compelling aspects of Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge about related compounds to predict potential mechanisms of action and optimize its pharmacological properties. Computational modeling and virtual screening techniques have been employed to identify derivatives of this compound that may enhance its potency and selectivity.
The synthesis of Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one presents both challenges and opportunities for chemists. The construction of the fused ring system requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to access complex heterocyclic structures more efficiently than ever before.
Recent research has highlighted the importance of understanding the metabolic fate of pharmaceutical compounds. Studies on Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one have revealed insights into its biotransformation pathways, which are essential for assessing its safety and efficacy. Metabolomic analysis has shown that this compound undergoes various transformations in vivo, including oxidation and reduction reactions, which may influence its pharmacokinetic behavior.
The potential therapeutic applications of Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one are vast. Researchers are exploring its use in treating neurological disorders by targeting specific neurotransmitter systems. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it may help mitigate symptoms associated with conditions such as rheumatoid arthritis.
In conclusion, Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one (CAS No. 2361643-65-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its complex molecular framework and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties and synthetic strategies, this compound is poised to play an important role in future drug discovery efforts.
2361643-65-2 (Octahydro-4-methyl-7H-pyrrolo[3,4-b]pyridin-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)